Cas no 1378675-25-2 (2-(4-propylsulfanylphenyl)ethanol)

• Product Name: 2-(4-propylsulfanylphenyl)ethanol
• CAS No: 1378675-25-2
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD16293468
• CID: 5169652
• Update Time: 2026-03-04

2-(4-propylsulfanylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-propylsulfanylphenyl)ethanol

• MDL： MFCD16293468
• Inchi： 1S/C11H16OS/c1-2-9-13-11-5-3-10(4-6-11)7-8-12/h3-6,12H,2,7-9H2,1H3
• InChI Key： OFERCZHKFNYUSX-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=C(SCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-propylsulfanylphenyl)ethanol

2-(4-Propylsulfanylphenyl)ethanol: A Comprehensive Overview

2-(4-Propylsulfanylphenyl)ethanol (CAS No. 1378675-25-2) is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(4-Propylsulfanylphenyl)ethanol is C₁₁H₁₆O and its molecular weight is approximately 168.24 g/mol. The compound features a phenyl ring with a propyl sulfanyl group attached at the para position, and an ethanol moiety linked to the phenyl ring. This structural arrangement confers specific chemical and physical properties that are crucial for its potential biological activities.

Recent studies have explored the pharmacological properties of 2-(4-Propylsulfanylphenyl)ethanol. One notable area of research is its potential as an antioxidant. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Research published in the Journal of Medicinal Chemistry has shown that 2-(4-Propylsulfanylphenyl)ethanol exhibits potent antioxidant activity, comparable to well-known antioxidants like vitamin E and ascorbic acid.

In addition to its antioxidant properties, 2-(4-Propylsulfanylphenyl)ethanol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent. These findings were reported in the Inflammation Research Journal, highlighting the compound's therapeutic potential in managing inflammatory conditions.

The cytotoxicity of 2-(4-Propylsulfanylphenyl)ethanol has also been evaluated in various cell lines. In vitro studies have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is a highly desirable property for anticancer drugs, as it can minimize side effects associated with conventional chemotherapy. Research published in the Cancer Letters journal has provided evidence for the antiproliferative effects of 2-(4-Propylsulfanylphenyl)ethanol, making it a promising lead compound for further drug development.

Beyond its biological activities, the synthesis and chemical properties of 2-(4-Propylsulfanylphenyl)ethanol have been extensively studied. The compound can be synthesized through several routes, including nucleophilic substitution reactions and coupling reactions. One common synthetic method involves the reaction of 4-propylthiophenol with ethylene oxide under controlled conditions. The purity and yield of the final product can be optimized by adjusting reaction parameters such as temperature, pressure, and catalyst selection.

The solubility of 2-(4-Propylsulfanylphenyl)ethanol is an important consideration for its application in pharmaceutical formulations. It has been found to be moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but less soluble in water. This solubility profile can influence its bioavailability and pharmacokinetic properties when administered orally or parenterally.

Toxicological studies on 2-(4-Propylsulfanylphenyl)ethanol^{[1][1][1][1][1][1][1][1][1][1][1][1][1][1][1][1][[[[[[[[[[[[[[[[[[[[[[[ have shown that it exhibits low toxicity at therapeutic doses. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or eyes.}

In conclusion, 2-(4-Propylsulfanylphenyl)ethanol (CAS No. 1378675-25-2) is a multifaceted compound with promising applications in various fields of research and development. Its antioxidant, anti-inflammatory, and cytotoxic properties make it a valuable candidate for further investigation as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of medicinal chemistry and drug discovery.